Cas no 119567-79-2 (1H-1,2,4-Triazole-3-carboximidamide,1-b-D-ribofuranosyl-)

• Product Name: 1H-1,2,4-Triazole-3-carboximidamide,1-b-D-ribofuranosyl-
• CAS No: 119567-79-2
• MF: C₈H₁₃N₅O₄
• MW: 243.219920873642
• CID: 153085
• PubChem ID: 451448
• Update Time: 2025-04-19

1H-1,2,4-Triazole-3-carboximidamide,1-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboximidamide,1-b-D-ribofuranosyl-
• TARIBAVIRIN
• 1-((2S,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-1H-1,2,4-triazole-3-carboxamide
• Icn 3142
• Prodrug of ribavirin
• Ribamidine
• Aids000198
• Aids-000198
• Nsc627433 (hydrochloride salt)
• 1-.beta.-D-Ribofuranosyl-1,2,4-triazole-3-carboximidine hydrochloride
• 40372-00-7 (Hydrochloride)
• UNII-R3B1994K2E
• R3B1994K2E
• R1Y
• Ribavirin amidine
• Taribavirin [INN]
• HY-10545
• DTXSID80894181
• NSC627433
• CS-0002635
• TARIBAVIRIN [MI]
• SCHEMBL40670
• 1H-1,2,4-Triazole-3-carboximidamide, 1-beta-D-ribofuranosyl-
• TARIBAVIRIN [WHO-DD]
• DB06408
• NS00069187
• 1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-1,2,4-triazole-3-carboximidamide
• CHEMBL2111108
• Q7686009
• 1-beta-D-Ribofuranosyl-1,2,4-triazole-3-carboximidine
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,4-triazole-3-carboximidamide
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1,2,4-triazole-3-carboxamidine
• Taribavirin free base
• CHEBI:134989
• 1-beta-D-Ribofuranosyl-1H-1,2,4-triazole-3-carboximidamide
• AKOS040742679
• Viramidine
• 119567-79-2
• 1-beta-D-Ribofuranosyl-1,2,4-triazole-3-carboxamidine
• taribavirinum
• DTXCID201324223
• taribavirine
• Viramidine (TN)
• DA-78202
• taribavirina
• 1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl)-1,2,4-triazole-3-carboximidamide

• Inchi： 1S/C8H13N5O4/c9-6(10)7-11-2-13(12-7)8-5(16)4(15)3(1-14)17-8/h2-5,8,14-16H,1H2,(H3,9,10)/t3-,4-,5-,8-/m1/s1
• InChI Key： NHKZSTHOYNWEEZ-AFCXAGJDSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]1CO)O)O)N1C=NC(C(=N)N)=N1

Computed Properties

• Exact Mass: 243.09700
• Monoisotopic Mass: 243.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.8
• Topological Polar Surface Area: 151A^2

Experimental Properties

• Density: 2.08
• Boiling Point: 595.5°Cat760mmHg
• Flash Point: 313.9°C
• Refractive Index: 1.851
• PSA: 150.50000
• LogP: -2.02630